Cas no 88070-05-7 (Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-)

• Product Name: Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-
• CAS No: 88070-05-7
• MF: C₁₉H₂₄
• MW: 252.393865585327
• CID: 646354
• PubChem ID: 13139374
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-
• 2-benzyl-4-methyl-1-(2-methylbutan-2-yl)benzene
• 88070-05-7
• DTXSID40521108

• Inchi： 1S/C19H24/c1-5-19(3,4)18-12-11-15(2)13-17(18)14-16-9-7-6-8-10-16/h6-13H,5,14H2,1-4H3
• InChI Key： ZKDGFORPRCVBHG-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC)C1C=CC(C)=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.187800766g/mol
• Monoisotopic Mass: 252.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų